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Introduction
3,5,5-Trimethyl-1-hexanol (CAS No: 3452-97-9) is a nine-carbon, branched-chain primary

alcohol.[1] It is a colorless liquid at room temperature, often characterized by a distinctive

herbaceous, plant-like odor.[1][2] This compound, also known as isononyl alcohol, finds

applications as a fragrance ingredient in various consumer products and serves as a precursor

or intermediate in the synthesis of other chemicals, such as synthetic lubricants and

plasticizers.[3][4]

A thorough understanding of its physical properties, and their dependence on temperature, is

critical for its application in chemical process design, formulation development, and safety

assessments. This guide provides a summary of the known physical properties of 3,5,5-

Trimethyl-1-hexanol and details the standard experimental methodologies used to determine

these characteristics. While extensive data on the temperature dependency of all its physical

properties are not readily available in public literature, this document outlines the expected

behavior based on the established principles of physical chemistry for branched-chain alcohols.
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The key physical properties of 3,5,5-Trimethyl-1-hexanol are summarized in the table below.

These values have been compiled from various chemical databases and safety data sheets.
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Property Value Units Conditions Source(s)

General

IUPAC Name

3,5,5-

Trimethylhexan-

1-ol

- - [5]

Molecular

Formula
C₉H₂₀O - - [2][5]

Molecular Weight 144.25 g/mol - [2][5]

Appearance Colorless Liquid -
Room

Temperature
[1][6]

Thermal

Properties

Boiling Point 193 - 194 °C at 1 atm [2][7]

Melting Point -70 °C - [1][5]

Flash Point 80 °C Closed Cup [1][7]

Density &

Refraction

Density 0.824 g/mL at 25 °C [2][7]

0.828 - 0.830 g/mL at 20 °C [8]

Refractive Index

(n_D)
1.432 - at 20 °C [2][7]

Vapor &

Solubility

Vapor Pressure 0.119 mmHg
at 25 °C

(estimated)
[8]

2
hPa (~1.5

mmHg)
at 20 °C [2]
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Water Solubility 450.1 - 572 mg/L
at 20-25 °C

(estimated)
[2][6][8]

Temperature Dependence of Physical Properties
The physical properties of alcohols are strongly influenced by temperature due to changes in

kinetic energy and intermolecular forces, primarily hydrogen bonding and van der Waals forces.

[9][10]

Density: For most liquids, including alcohols, density decreases as temperature increases.

The increased kinetic energy causes molecules to move further apart, expanding the liquid's

volume for a given mass.[11][12]

Viscosity: The viscosity of liquids is a measure of their resistance to flow. As temperature

rises, the kinetic energy of the molecules increases, which allows them to overcome

intermolecular attractive forces more easily.[12][13] Consequently, the viscosity of 3,5,5-

Trimethyl-1-hexanol is expected to decrease significantly with increasing temperature.

Surface Tension: Surface tension arises from the cohesive forces between liquid molecules.

Increasing the temperature boosts the kinetic energy of the molecules, weakening these

cohesive forces and thus lowering the surface tension.[14]

Vapor Pressure: Vapor pressure is the pressure exerted by a vapor in equilibrium with its

liquid phase. As temperature increases, a greater fraction of molecules gains sufficient

kinetic energy to escape from the liquid surface into the vapor phase.[15] This leads to an

exponential increase in vapor pressure, a relationship often described by the Clausius-

Clapeyron or Antoine equations.[16]

Experimental Protocols
The determination of temperature-dependent physical properties requires precise and

standardized methodologies. The following sections describe common experimental protocols

for measuring the key properties of liquid alcohols.
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The density of a liquid as a function of temperature can be accurately measured using a

vibrating tube densitometer.[11][17][18]

Principle: A U-shaped tube containing the sample liquid is electromagnetically excited to

oscillate at its natural frequency.[11] This frequency is directly related to the total mass of the

tube and the contained liquid. Since the volume of the tube is known, the density of the liquid

can be determined with high precision.

Apparatus: A digital vibrating tube densitometer equipped with a high-precision thermostat

(e.g., a Peltier element) to control the sample temperature.

Procedure:

Calibrate the instrument using two standards of known density, typically dry air and

ultrapure water, across the desired temperature range.

Inject the 3,5,5-Trimethyl-1-hexanol sample into the measurement cell, ensuring no air

bubbles are present.

Set the thermostat to the initial desired temperature and allow the system to equilibrate.

Record the oscillation period once the reading is stable. The instrument's software

calculates the density based on the calibration data.

Increment the temperature to the next setpoint and repeat the measurement. Data is

collected across the entire temperature range of interest.

Viscosity Measurement
The dynamic or kinematic viscosity of 3,5,5-Trimethyl-1-hexanol can be determined using a

rotational or capillary viscometer within a temperature-controlled bath.[13][19][20]

Principle (Rotational Viscometer): This method measures the torque required to rotate a

spindle submerged in the sample liquid at a constant angular velocity.[20] The resistance to

this rotation (viscous drag) is proportional to the liquid's viscosity.

Apparatus: A rotational viscometer with a set of spindles, a sample chamber, and a

circulating water or oil bath for precise temperature control.
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Procedure:

Select an appropriate spindle and rotational speed based on the expected viscosity of the

alcohol.

Place a known volume of the sample into the chamber and allow it to reach thermal

equilibrium with the bath at the target temperature.

Immerse the spindle into the liquid to the specified depth.

Start the motor and allow the reading to stabilize. Record the torque or the calculated

viscosity value.

Repeat the measurement at different temperatures by adjusting the setpoint of the

circulating bath.

Surface Tension Measurement
The pendant drop method is a precise optical technique for measuring surface tension at

various temperatures.[4][21][22]

Principle: The shape of a liquid drop suspended from the tip of a needle is determined by the

balance between surface tension (which tends to make the drop spherical) and gravity

(which elongates it). By analyzing the drop's shape, the surface tension can be calculated

using the Young-Laplace equation.[4]

Apparatus: A drop shape analyzer (tensiometer) consisting of a syringe for drop formation, a

high-resolution camera with telecentric optics, a light source, and a temperature-controlled

sample chamber.

Procedure:

Fill the syringe with 3,5,5-Trimethyl-1-hexanol and mount it on the instrument.

Set the desired temperature for the measurement chamber and allow it to stabilize.

Carefully dispense a small drop of the alcohol from the needle tip.
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The camera captures an image of the pendant drop.

The instrument's software analyzes the drop profile, fits it to the Young-Laplace equation,

and calculates the surface tension.

Measurements are repeated at each temperature setpoint across the range of interest.

Vapor Pressure Measurement
A static method can be used to determine the vapor pressure of 3,5,5-Trimethyl-1-hexanol as a

function of temperature.[16][23][24]

Principle: The sample is placed in a sealed, evacuated container, which is then heated to a

specific temperature. The pressure inside the container at thermal equilibrium corresponds to

the liquid's vapor pressure at that temperature.[15][24]

Apparatus: An isoteniscope or a similar static vapor pressure apparatus, consisting of a

sample bulb connected to a manometer and a vacuum line, all placed within a precision

temperature-controlled bath.

Procedure:

Introduce the purified alcohol sample into the sample bulb.

Freeze the sample (e.g., with liquid nitrogen) and evacuate the apparatus to remove any

dissolved gases and air.

Seal the system and allow the sample to thaw.

Immerse the sample bulb in the thermostatic bath set to the lowest desired temperature.

Allow the system to reach thermal equilibrium, at which point the pressure reading on the

manometer will stabilize. Record this pressure and temperature.

Increase the bath temperature in increments, recording the equilibrium vapor pressure at

each new temperature.

Visualization of Temperature Effects
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The following diagram illustrates the qualitative relationships between temperature and the

primary physical properties of 3,5,5-Trimethyl-1-hexanol.
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Caption: Logical relationship between temperature and key physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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